Cas no 1804872-74-9 (2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone)

2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone is a fluorinated aromatic ketone featuring both trifluoromethyl and bromo substituents, which enhance its reactivity and utility in synthetic chemistry. The presence of electron-withdrawing trifluoromethyl groups increases electrophilicity at the carbonyl carbon, making it a valuable intermediate for nucleophilic substitution and cross-coupling reactions. The bromo substituent further enables functionalization via metal-catalyzed transformations, such as Suzuki or Heck couplings. Its structural features contribute to high stability and selectivity in organic synthesis, particularly in pharmaceutical and agrochemical applications. This compound is well-suited for constructing complex fluorinated scaffolds, offering versatility in fine chemical and material science research.

2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone structure

1804872-74-9 structure

Product Name:2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone

CAS No:1804872-74-9

MF:C₁₀H₅BrF₆O

MW:335.040523290634

CID:4976628

Update Time:2025-06-08

2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone Chemical and Physical Properties

Names and Identifiers

- 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone
- Inchi： 1S/C10H5BrF6O/c1-4(18)6-2-5(11)3-7(9(12,13)14)8(6)10(15,16)17/h2-3H,1H3
- InChI Key： CWVUBQKLUMFVAV-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C)=O)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 323
XLogP3: 4.1
Topological Polar Surface Area: 17.1

2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013017607-1g	2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone	1804872-74-9	97%	1g	1,564.50 USD	2021-06-25

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Additional information on 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone

Research Briefing on 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone (CAS: 1804872-74-9) in Chemical Biology and Pharmaceutical Applications

The compound 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone (CAS: 1804872-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone as a versatile intermediate in the synthesis of bioactive molecules. Its trifluoromethyl and bromo functional groups make it particularly valuable for the development of fluorinated pharmaceuticals, which often exhibit enhanced metabolic stability and bioavailability. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, demonstrating its utility in targeting key signaling pathways implicated in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a covalent inhibitor of Bruton's tyrosine kinase (BTK). The researchers utilized X-ray crystallography to elucidate the binding mode of 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone derivatives, revealing specific interactions with cysteine residues in the BTK active site. These findings provide a structural basis for the design of next-generation BTK inhibitors with improved selectivity and potency.

In addition to its applications in small molecule drug discovery, this compound has shown promise in chemical biology probes. A recent Nature Chemical Biology publication reported its use in the development of activity-based protein profiling (ABPP) reagents, enabling the selective labeling and identification of reactive cysteine residues in complex proteomes. This approach has facilitated the discovery of novel drug targets and off-target effects of existing therapeutics.

The synthetic accessibility of 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone has been another area of active investigation. Recent advances in continuous flow chemistry have enabled the scalable production of this compound with improved yields and reduced environmental impact. These developments are particularly relevant given the growing demand for fluorinated building blocks in pharmaceutical manufacturing.

Looking forward, researchers anticipate expanding the applications of this compound in targeted protein degradation strategies and covalent drug discovery. Its unique combination of reactivity and selectivity positions it as a valuable tool for addressing challenging drug targets. Ongoing studies are exploring its potential in the development of PROTACs (proteolysis-targeting chimeras) and other bifunctional molecules.

In conclusion, 2',3'-Bis(trifluoromethyl)-5'-bromoacetophenone (CAS: 1804872-74-9) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. The recent research advances discussed in this briefing underscore its importance as both a synthetic intermediate and a bioactive compound, offering new opportunities for therapeutic development and biological investigation.